Cas no 851398-35-1 (2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde
• CAS No: 851398-35-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD06380321
• CID: 3107834
• PubChem ID: 2466733
• Update Time: 2025-11-02

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrole-3-carbaldehyde
• EN300-12007
• 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)pyrrole-3-carbaldehyde
• MFCD06380321
• AB00730732-01
• SR-01000063384
• AKOS000202255
• 108-920-5
• 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde
• G22196
• 851398-35-1
• Z57985992
• SR-01000063384-1

• MDL： MFCD06380321
• Inchi： 1S/C11H12N2O2/c1-7-4-10(6-14)9(3)13(7)11-5-8(2)15-12-11/h4-6H,1-3H3
• InChI Key： NDTIIGDOZXVDOY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde

Comprehensive Guide to 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 851398-35-1)

2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde (CAS No. 851398-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrrole ring with an oxazole moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores.

The compound's aldehyde functional group offers versatile reactivity, enabling its use in various chemical transformations such as condensation reactions and nucleophilic additions. Its heterocyclic framework is also pivotal in designing molecules with enhanced bioavailability and target specificity. Recent studies highlight its role in developing novel antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions in global healthcare.

From a synthetic chemistry perspective, 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde is synthesized through multi-step organic reactions, often involving Vilsmeier-Haack formylation or palladium-catalyzed cross-coupling. These methods ensure high purity and yield, critical for industrial-scale production. The compound's stability under ambient conditions further enhances its practicality for laboratory and commercial use.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators and pesticide intermediates. Its structural motifs are being explored to develop eco-friendly alternatives to traditional agrochemicals, addressing sustainability concerns in modern agriculture. This aligns with the increasing focus on green chemistry and reduced environmental impact.

The market for 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carbaldehyde is expanding, driven by its utility in high-value chemical synthesis. Pharmaceutical companies and research institutions are the primary consumers, utilizing it to accelerate drug development pipelines. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

For researchers working with this compound, proper handling and storage are essential to maintain its reactivity. It is typically stored under inert conditions to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings, emphasizing standard organic chemistry protocols.

Future research directions for CAS No. 851398-35-1 include exploring its catalytic applications and optimizing synthetic routes for cost-effective production. As the demand for tailor-made heterocycles grows, this compound is poised to play a pivotal role in advancing both medicinal and material sciences.